Cas no 1443310-11-9 (4-Methoxy-3-iso-pentoxybenzoyl chloride)

• Product Name: 4-Methoxy-3-iso-pentoxybenzoyl chloride
• CAS No: 1443310-11-9
• MF: C₁₃H₁₇ClO₃
• MW: 256.725283384323
• MDL: MFCD22372988
• CID: 5170293
• Update Time: 2026-03-04

4-Methoxy-3-iso-pentoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-iso-pentoxybenzoyl chloride

• MDL： MFCD22372988
• Inchi： 1S/C13H17ClO3/c1-9(2)6-7-17-12-8-10(13(14)15)4-5-11(12)16-3/h4-5,8-9H,6-7H2,1-3H3
• InChI Key： VCHUHDYHGUYWTO-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC=C(OC)C(OCCC(C)C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 4-Methoxy-3-iso-pentoxybenzoyl chloride

4-Methoxy-3-iso-pentoxybenzoyl Chloride: A Comprehensive Overview

4-Methoxy-3-iso-pentoxybenzoyl chloride, identified by the CAS number 1443310-11-9, is a specialized organic compound that has garnered attention in various scientific and industrial applications. This compound is notable for its unique structure, which combines a benzoyl chloride moiety with methoxy and iso-pentoxy substituents. The combination of these functional groups imparts distinctive chemical properties, making it a valuable component in research and development across multiple disciplines.

The structure of 4-methoxy-3-iso-pentoxybenzoyl chloride consists of a benzene ring substituted with a methoxy group at the para position and an iso-pentoxy group at the meta position. The benzoyl chloride group further enhances the compound's reactivity, particularly in nucleophilic acyl substitution reactions. This makes it an ideal precursor for synthesizing various derivatives, including esters, amides, and other related compounds.

Recent advancements in organic chemistry have highlighted the potential of 4-methoxy-3-iso-pentoxybenzoyl chloride in drug discovery and material science. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, where its reactivity and selectivity are advantageous. For instance, studies have demonstrated its utility in constructing complex molecular frameworks with precision, which is critical in developing novel pharmaceutical agents.

In addition to its role in drug discovery, 4-methoxy-3-iso-pentoxybenzoyl chloride has found applications in polymer chemistry. Its ability to undergo controlled polymerization reactions has led to the development of advanced materials with tailored properties. These materials exhibit enhanced mechanical strength and thermal stability, making them suitable for high-performance applications in industries such as aerospace and electronics.

The synthesis of 4-methoxy-3-iso-pentoxybenzoyl chloride typically involves multi-step processes that require meticulous control over reaction conditions. Key steps include the introduction of substituents onto the benzene ring and subsequent conversion into the benzoyl chloride derivative. Recent innovations in catalytic methods have streamlined these processes, improving yield and purity while reducing environmental impact.

In terms of safety considerations, handling 4-methoxy-3-iso-pentoxybenzoyl chloride requires adherence to standard laboratory protocols due to its reactive nature. Proper personal protective equipment (PPE) should be used during synthesis and manipulation to ensure operator safety.

In conclusion, 4-methoxy-3-iso-pentoxybenzoyl chloride, CAS No. 1443310-11-9, stands as a versatile compound with significant potential across diverse fields. Its unique chemical properties, combined with recent advancements in synthetic methodologies, position it as a key player in both academic research and industrial applications.